cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate
cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate
Brand Name:
Vulcanchem
CAS No.:
141376-32-1
VCID:
VC0124078
InChI:
InChI=1S/C22H31N4O3.BrH/c1-26(15-21(27)18-7-9-20(10-8-18)24-25-23)13-11-19(12-14-26)22(28)29-16-17-5-3-2-4-6-17;/h7-10,17,19H,2-6,11-16H2,1H3;1H/q+1;/p-1
SMILES:
C[N+]1(CCC(CC1)C(=O)OCC2CCCCC2)CC(=O)C3=CC=C(C=C3)N=[N+]=[N-].[Br-]
Molecular Formula:
C22H31BrN4O3
Molecular Weight:
479.4 g/mol
cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate
CAS No.: 141376-32-1
Main Products
VCID: VC0124078
Molecular Formula: C22H31BrN4O3
Molecular Weight: 479.4 g/mol
CAS No. | 141376-32-1 |
---|---|
Product Name | cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate |
Molecular Formula | C22H31BrN4O3 |
Molecular Weight | 479.4 g/mol |
IUPAC Name | cyclohexylmethyl 1-[2-(4-azidophenyl)-2-oxoethyl]-1-methylpiperidin-1-ium-4-carboxylate;bromide |
Standard InChI | InChI=1S/C22H31N4O3.BrH/c1-26(15-21(27)18-7-9-20(10-8-18)24-25-23)13-11-19(12-14-26)22(28)29-16-17-5-3-2-4-6-17;/h7-10,17,19H,2-6,11-16H2,1H3;1H/q+1;/p-1 |
Standard InChIKey | LMFCCFUIKAMGSG-UHFFFAOYSA-M |
SMILES | C[N+]1(CCC(CC1)C(=O)OCC2CCCCC2)CC(=O)C3=CC=C(C=C3)N=[N+]=[N-].[Br-] |
Canonical SMILES | C[N+]1(CCC(CC1)C(=O)OCC2CCCCC2)CC(=O)C3=CC=C(C=C3)N=[N+]=[N-].[Br-] |
Synonyms | (3H)azidoacetylcholine azido-AcCh azidoAcCh azidoacetylcholine cis-cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate |
PubChem Compound | 3036098 |
Last Modified | Nov 11 2021 |
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